Cas no 26769-11-9 (3-[(1-hydroxy-2-oxoazepan-3-yl)amino]-1-methyl-3-oxopropyl N~6~-hydroxy-N~6~-[(2E)-octadec-2-enoyl]-N~2~-{[(2E)-2-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,3-oxazolidin-4-yl]carbonyl}lysinate)

• Product name: 3-[(1-hydroxy-2-oxoazepan-3-yl)amino]-1-methyl-3-oxopropyl N~6~-hydroxy-N~6~-[(2E)-octadec-2-enoyl]-N~2~-{[(2E)-2-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,3-oxazolidin-4-yl]carbonyl}lysinate
• CAS No: 26769-11-9
• MF: C₄₄H₆₉N₅O₁₀
• MW: 828.046172857285
• CID: 1428350
• PubChem ID: 5282099

3-[(1-hydroxy-2-oxoazepan-3-yl)amino]-1-methyl-3-oxopropyl N~6~-hydroxy-N~6~-[(2E)-octadec-2-enoyl]-N~2~-{[(2E)-2-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,3-oxazolidin-4-yl]carbonyl}lysinate Chemical and Physical Properties

Names and Identifiers

• 3-[(1-hydroxy-2-oxoazepan-3-yl)amino]-1-methyl-3-oxopropyl N~6~-hydroxy-N~6~-[(2E)-octadec-2-enoyl]-N~2~-{[(2E)-2-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,3-oxazolidin-4-yl]carbonyl}lysinate
• (1S)-3-{[(3S)-1-hydroxy-2-oxoazepan-3-yl]amino}-1-methyl-3-oxopropyl N⁶-hydroxy-N⁶-[(2Z)-octadec-2-enoyl]-N²-{[(2E,4S)-2-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,3-oxazolidin-4-yl]carbonyl}-L-lysinate
• 3-[(1-hydroxy-2-oxoazepan-3-yl)amino]-1-methyl-3-oxopropyl N~6~-hydroxy-N~6~-[(2E)-octadec-2-enoyl]-N~2~-{[(2E)-2-(6-oxocyclo
• [4-[(1-hydroxy-2-oxoazepan-3-yl)amino]-4-oxobutan-2-yl] 6-[hydroxy-[(E)-octadec-2-enoyl]amino]-2-[[2-(2-hydroxyphenyl)-4,5-dihydro-1,3-oxazole-4-carbonyl]amino]hexanoate
• [3-[(1-hydroxy-2-oxo-azepan-3-yl)amino]-1-methyl-3-oxo-propyl] 6-[hydroxy-[(E)-octadec-2-enoyl]amino]-2-[[(2E)-2-(6-oxocyclohexa-2,4-dien-1-ylidene)oxazolidine-4-carbonyl]amino]hexanoate
• AC1O6W1U
• CHEBI:31870
• L-Lysine, N2-[[(4S)-4,5-dihydro-2-(2-hydroxyphenyl)-4-oxazolyl]carbonyl]-N6-hydroxy-N6-[(2Z)-1-oxo-2-octadecen-1-yl]-, (1S)-3-[[(3S)-hexahydro-1-hydroxy-2-oxo-1H-azepin-3-yl]amino]-1-methyl-3-oxopropyl ester
• Q27114699
• 26769-11-9
• AKOS040753175
• CPD-12071
• C12216
• Mycobactin S

• Inchi： InChI=1S/C44H69N5O10/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28-40(52)48(56)29-22-21-26-36(46-41(53)37-32-58-42(47-37)34-24-18-19-27-38(34)50)44(55)59-33(2)31-39(51)45-35-25-20-23-30-49(57)43(35)54/h17-19,24,27-28,33,35-37,50,56-57H,3-16,20-23,25-26,29-32H2,1-2H3,(H,45,51)(H,46,53)
• InChI Key： DQMISKWZRFJSGS-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCC\C=C/C(=O)N(O)CCCCC(NC(=O)C1COC(=N1)c1ccccc1O)C(=O)OC(C)CC(=O)NC1CCCCN(O)C1=O |c:32|

Computed Properties

• Exact Mass: 827.50477
• Monoisotopic Mass: 827.504
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 59
• Rotatable Bond Count: 28
• Complexity: 1490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 204A^2

Experimental Properties

• Density: 1.21
• Refractive Index: 1.57
• PSA: 203.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides